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Compound of Interest

Compound Name:
(2R,5r)-5-methyl-2-

phenylmorpholine

CAS No.: 954214-46-1

Cat. No.: B11745313

Get Quote

Executive Summary & Strategic Analysis
The 2,5-disubstituted morpholine scaffold is a "privileged structure" in modern medicinal

chemistry, featuring prominently in kinase inhibitors (e.g., JAK2 inhibitors), reuptake inhibitors

(e.g., Reboxetine analogues), and diverse GPCR ligands. Unlike their piperazine or piperidine

counterparts, morpholines offer lowered lipophilicity (

) and improved metabolic stability.

However, the stereochemical integrity of the 2,5-system presents a significant synthetic

challenge. Classic double-alkylation of primary amines often yields inseparable diastereomeric

mixtures and suffers from over-alkylation.

This Application Note details a modular, chiral-pool-based protocol that guarantees

stereochemical purity. By utilizing the Amide-Reduction Sequence, researchers can

independently tune the C2 and C5 stereocenters by selecting the appropriate chiral amino

alcohol and
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-haloacid precursors.

Why This Protocol?
Absolute Stereocontrol: The configuration is fixed by the starting materials, not the reaction

kinetics.

Scalability: Avoids the use of volatile epoxides or heavy metal catalysts required in

alternative routes.

Modularity: Access both cis- and trans-isomers simply by swapping the enantiomer of the

starting acyl chloride.

Strategic Framework: The Chiral Assembly Route
The synthesis relies on a three-step sequence: Acylation

Cyclization

Reduction. This method is superior to direct epoxide opening for generating gram-scale
libraries because it proceeds through stable intermediates (morpholinones) that are easily
purified by crystallization, avoiding tedious column chromatography of polar amino-diols.

Pathway Visualization
The following diagram illustrates the modular logic of this protocol.
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(Enantiopure)
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Figure 1: Modular assembly flow. Note that the stereochemistry at C2 is determined by the

haloacid (with inversion during cyclization in some variants, or retention depending on leaving

group), while C5 is fixed by the amino alcohol.
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Detailed Experimental Protocol
Target Molecule: (2S,5S)-2,5-Dimethylmorpholine Precursors: L-Alaninol (S-configuration) and

(S)-2-Chloropropionyl chloride.

Step 1: N-Acylation (Precursor Assembly)
This step links the two chiral centers via an amide bond.

Reagents: L-Alaninol (1.0 equiv), (S)-2-Chloropropionyl chloride (1.1 equiv), Triethylamine

(2.5 equiv), DCM (anhydrous).

Protocol:

Charge a flame-dried RB flask with L-Alaninol in anhydrous DCM (0.5 M concentration).

Cool to 0°C.[1][2][3]

Add Triethylamine (TEA) dropwise.

Add (S)-2-Chloropropionyl chloride dropwise over 30 mins. Critical: Exothermic reaction;

maintain temp < 5°C to prevent O-acylation side products.

Warm to RT and stir for 4 hours.

Workup: Quench with sat. NaHCO3. Extract with DCM. Wash organic layer with 1M HCl

(to remove unreacted amine/TEA) and brine. Dry over MgSO4 and concentrate.

Checkpoint: Product is the linear chloro-amide. Purity >95% by NMR is typical.

Step 2: Cyclization (The Morpholinone Ring Closure)
This is the critical stereodefining step. It proceeds via an intramolecular Williamson ether

synthesis.

Reagents: Sodium Hydride (NaH, 60% dispersion, 1.5 equiv), THF (anhydrous).

Protocol:

Suspend NaH in anhydrous THF (0.2 M) at 0°C under Argon.
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Dissolve the chloro-amide from Step 1 in THF and add dropwise to the NaH suspension.

Caution: H2 gas evolution.

Allow the reaction to warm to RT and stir for 12–16 hours.

Monitoring: TLC should show disappearance of the linear amide.

Workup: Carefully quench with isopropanol followed by water. Extract with EtOAc.[3][4]

Purification: The resulting morpholin-3-one is often crystalline. Recrystallize from

EtOAc/Hexanes if necessary.

Stereochemical Note: This step involves an S_N2 displacement of the chloride. If starting

with (S)-chloride, the configuration at that center will invert to (R) relative to the leaving

group, but nomenclature priority changes may apply. However, in this specific scaffold,

retention of relative configuration is often observed if neighboring group participation occurs,

or simple inversion if direct SN2. Self-Validation: Check NOESY NMR at this stage to confirm

cis/trans relationship.[2]

Step 3: Reduction to Morpholine
Removal of the lactam carbonyl to yield the final amine.

Reagents: LiAlH4 (2.5 equiv) or BH3·THF.

Protocol:

Dissolve the morpholinone in anhydrous THF.

Add LiAlH4 pellets carefully at 0°C.

Reflux for 6–12 hours.

Fieser Quench: Cool to 0°C. Add water (x mL), then 15% NaOH (x mL), then water (3x

mL). Stir until a white granular precipitate forms.

Filter through Celite. Concentrate the filtrate.
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Isolation: The free base morpholine is often volatile. Isolate as the HCl or Oxalate salt for

stability and solid handling.

Stereochemical Decision Matrix
To obtain a specific isomer, select the precursors according to the table below. Note that the

cyclization step (Step 2) typically proceeds with inversion of configuration at the halogen-

bearing carbon.

Target Isomer
C5 Source (Amino
Alcohol)

C2 Source
(Haloacid)

Mechanism Note

(2S, 5S) L-Alaninol (S)
(R)-2-Chloropropionyl

Cl

Inversion of (R)-Cl

yields (S)-C2

(2R, 5S) L-Alaninol (S)
(S)-2-Chloropropionyl

Cl

Inversion of (S)-Cl

yields (R)-C2

(2R, 5R) D-Alaninol (R)
(S)-2-Chloropropionyl

Cl

Inversion of (S)-Cl

yields (R)-C2

Note: "Cis" and "Trans" designations depend on the priority of substituents. For 2,5-

dimethylmorpholine, (2S,5S) is the Trans isomer.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield in Step 2
O-alkylation vs N-alkylation

competition in Step 1.

Ensure Step 1 is kept cold

(0°C). If O-acylation occurs,

the cyclization cannot proceed.

Racemization
Harsh conditions during

cyclization.

Use KOtBu in t-BuOH instead

of NaH/THF if racemization is

observed at the alpha-carbonyl

position.

Incomplete Reduction Steric hindrance at the lactam.

Switch from LAH to BH3·DMS

(Borane dimethyl sulfide) and

reflux longer.

Product Volatility
Loss of product during rotary

evaporation.

Do not evaporate to dryness

as a free base. Add HCl in

ether to precipitate the salt

directly from the organic

extract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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